Cas no 1708080-32-3 (1-(3-Methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)piperidine-3-carboxylic acid)

• Product Name: 1-(3-Methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)piperidine-3-carboxylic acid
• CAS No: 1708080-32-3
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• CID: 5698519
• PubChem ID: 102549322
• Update Time: 2025-06-08

1-(3-Methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1708080-32-3
• 1-(3-Methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)piperidine-3-carboxylicacid
• 1-(3-Methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)piperidine-3-carboxylic acid
• 1-(3-Methyl-4-oxo-3,4,5,6,7,8-hexahydro-quinazolin-2-yl)-piperidine-3-carboxylic acid

• Inchi： 1S/C15H21N3O3/c1-17-13(19)11-6-2-3-7-12(11)16-15(17)18-8-4-5-10(9-18)14(20)21/h10H,2-9H2,1H3,(H,20,21)
• InChI Key： MQRRLSFDLKEOLN-UHFFFAOYSA-N
• SMILES： OC(C1CCCN(C2=NC3CCCCC=3C(N2C)=O)C1)=O

Computed Properties

• Exact Mass: 291.15829154g/mol
• Monoisotopic Mass: 291.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.2Ų

Additional information on 1-(3-Methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)piperidine-3-carboxylic acid

Introduction to 1-(3-Methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)piperidine-3-carboxylic acid (CAS No. 1708080-32-3)

1-(3-Methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)piperidine-3-carboxylic acid (CAS No. 1708080-32-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The structure of 1-(3-Methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)piperidine-3-carboxylic acid is characterized by a piperidine ring linked to a hexahydroquinazoline moiety. The presence of the methyl and carboxylic acid groups further modulates its pharmacological profile. Recent studies have highlighted the importance of this compound in various therapeutic areas, particularly in the treatment of neurodegenerative diseases and cancer.

In the context of neurodegenerative diseases, 1-(3-Methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)piperidine-3-carboxylic acid has shown promising results in preclinical models. Research published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound effectively inhibits the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease. Additionally, it exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Regarding cancer research, 1-(3-Methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)piperidine-3-carboxylic acid has been investigated for its anti-proliferative and pro-apoptotic activities. A study published in Cancer Letters (2021) reported that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. Furthermore, it has been shown to inhibit angiogenesis and metastasis in various cancer models.

The pharmacokinetic properties of 1-(3-Methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)piperidine-3-carboxylic acid have also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further clinical development. Preclinical studies have demonstrated that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity.

In addition to its therapeutic potential, 1-(3-Methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)piperidine-3-carboxylic acid has been synthesized using various methodologies. A recent paper in Organic Letters (2020) described an efficient and scalable synthesis route that involves the coupling of a piperidine derivative with a hexahydroquinazoline intermediate. This synthetic approach not only simplifies the production process but also enhances the purity and yield of the final product.

The safety profile of 1-(3-Methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)piperidine-3-carboxylic acid

The safety profile of 1-(3-Methyl-4-oxo-3,4,5,6,7,8-hexahydroquinazolin-2-yl)piperidine-3-carboxylic acid

The safety profile of < strong > 1-( ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ -Methyl-- - - - - - - - - - - - - oxo-- , , , , , , , , , hexahydroquinazolin-- y-- l) piperidine-- c arboxylic acid strong > has been extensively evaluated in preclinical studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. Additionally, it has been found to have low potential for drug-drug interactions and minimal side effects.

In conclusion,< strong > 1-( ̶ Methyl-- oxo-- , , , , , hexahydroquinazolin-- y-- l) piperidine-- c arboxylic acid strong > (CAS No. 1708080–32–3) represents a promising candidate for the development of novel therapeutics in the treatment of neurodegenerative diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and clinical trials. As ongoing studies continue to uncover its full potential,< strong > this compound strong > is poised to play a significant role in advancing medical treatments for these debilitating conditions.